Cas no 62217-71-4 (tetradecanoic-14,14,14-d3 acid)

• Product Name: tetradecanoic-14,14,14-d3 acid
• CAS No: 62217-71-4
• MF: C₁₄H₂₈O₂
• MW: 231.389410018921
• CID: 956327
• PubChem ID: 16217411
• Update Time: 2025-10-30

tetradecanoic-14,14,14-d3 acid Chemical and Physical Properties

Names and Identifiers

• tetradecanoic-14,14,14-d3 acid
• 14,14,14-trideuterio-tetradecanoic acid
• 14,14,14-Trideuterio-tetradecansaeure
• 589756_ALDRICH
• Myristic acid(d3)
• Myristic acid-14,14,14-d3
• myristic-14,14,14-d3 acid
• Tetradecanoic acid(d3)
• 62217-71-4
• Myristic Acid (Methyl-D3, 98%)
• HY-N2041S3
• CS-0343671
• myristic acid-d3
• LMFA01010044
• Tetradecanoic-14,14,14-d3 acid, 99 atom % D, 98% (CP)
• 14,14,14-trideuteriotetradecanoic acid
• D99083
• (14,14,14-~2~H_3_)Tetradecanoic acid
• DTXSID00584375
• SCHEMBL1332228
• Tetradecanoic-14,14,14-d3 acid (9CI); Myristic-14,14,14-d3 acid (7CI); 14,14,14-Trideuteriotetradecanoic acid; [14,14,14-2H3]Tetradecanoic acid; Tetradecanoic acid-14,14,14-d3

• Inchi： 1S/C14H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H,15,16)/i1D3
• InChI Key： TUNFSRHWOTWDNC-FIBGUPNXSA-N
• SMILES： OC(CCCCCCCCCCCCC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 231.227760370g/mol
• Monoisotopic Mass: 231.227760370g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 52-54 °C(lit.)
• Boiling Point: 250 °C/100 mmHg(lit.)

tetradecanoic-14,14,14-d3 acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on tetradecanoic-14,14,14-d3 acid

Tetradecanoic-14,14,14-D3 Acid: A Comprehensive Overview

Tetradecanoic-14,14,14-D3 acid (CAS No. 62217-71-4) is a specialized compound that has garnered significant attention in the fields of analytical chemistry and metabolic research. This compound is a deuterated derivative of tetradecanoic acid, where three hydrogen atoms at the 14th carbon position have been replaced with deuterium atoms. The introduction of deuterium significantly alters the compound's physical and chemical properties, making it an invaluable tool in various scientific applications.

The structural uniqueness of tetradecanoic-14,14,14-D3 acid lies in its ability to serve as a stable isotope tracer. This property has been exploited in numerous studies to track metabolic pathways and assess lipid dynamics. Recent advancements in mass spectrometry techniques have further enhanced the utility of this compound in quantitative metabolomics. For instance, researchers have employed tetradecanoic-14,14,14-D3 acid to investigate lipid turnover rates in adipose tissue under different physiological conditions.

In addition to its role as a tracer, tetradecanoic-14,14,14-D3 acid has been utilized in the development of novel therapeutic agents. The deuterium substitution at the 14th carbon position imparts increased stability to the molecule, potentially reducing its susceptibility to enzymatic degradation. This characteristic has led to exploratory studies in drug delivery systems where tetradecanoic-14,14,14-D3 acid is being considered as a component in targeted drug carriers.

The synthesis of tetradecanoic-14,14,14-D3 acid involves a multi-step process that requires precise control over isotopic substitution. Recent breakthroughs in synthetic methodologies have improved the yield and purity of this compound. For example, researchers have reported the use of palladium-catalyzed cross-coupling reactions to achieve selective deuteration at the desired carbon positions.

From an environmental perspective, tetradecanoic-deutero acids like tetradecanoic-d3 acid are being evaluated for their biodegradation profiles. Understanding their persistence in natural systems is crucial for assessing their ecological impact. Preliminary studies suggest that the presence of deuterium may influence microbial degradation pathways; however, further research is needed to confirm these findings.

In conclusion, tetradecanoic-d3 acid (CAS No. 622...) stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse scientific disciplines. As research continues to uncover new potential uses for this compound, its role in advancing our understanding of biological systems will undoubtedly grow.